N-(2-furylmethyl)-3-[1-(3-nitrobenzyl)-2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl]propanamide

• IUPAC Name: N-(furan-2-ylmethyl)-3-[1-[(3-nitrophenyl)methyl]-2,4-dioxoquinazolin-3-yl]propanamide
• InChI: InChI=1S/C23H20N4O6/c28-21(24-14-18-7-4-12-33-18)10-11-25-22(29)19-8-1-2-9-20(19)26(23(25)30)15-16-5-3-6-17(13-16)27(31)32/h1-9,12-13H,10-11,14-15H2,(H,24,28)
• InChI Key: PZPKHTRELXQRNM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C(=O)N2CC3=CC(=CC=C3)[N+](=O)[O-])CCC(=O)NCC4=CC=CO4
• Molecular Formula: C23H20N4O6
• Molecular Weight: 448.4 g/mol

Description

N-(2-furylmethyl)-3-[1-(3-nitrobenzyl)-2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl]propanamide is a useful research compound. Its molecular formula is C23H20N4O6 and its molecular weight is 448.435. The purity is usually 95%.
BenchChem offers high-quality N-(2-furylmethyl)-3-[1-(3-nitrobenzyl)-2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl]propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-furylmethyl)-3-[1-(3-nitrobenzyl)-2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl]propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Applications in Environmental Remediation

One area of research involves the use of enzymes and redox mediators in the treatment of organic pollutants in wastewater. Compounds with similar structural complexity might interact with enzymes like laccases and peroxidases in the presence of redox mediators, enhancing the degradation efficiency of recalcitrant compounds in industrial effluents. This enzymatic approach, leveraging the catalytic potential of enzymes with various redox mediators, could be a viable method for remediating aromatic compounds present in wastewater, suggesting a potential environmental application for complex organic compounds (Husain & Husain, 2007).

Antioxidant Activity Studies

Research into antioxidants and their role across different fields, from food engineering to pharmaceuticals, includes the evaluation of compounds for their antioxidant activity. The study of complex molecules and their derivatives could contribute to understanding their efficacy as antioxidants, using various assays such as the Oxygen Radical Absorption Capacity (ORAC) and Ferric Reducing Antioxidant Power (FRAP) tests. This indicates a potential research application in determining the antioxidant capacity of novel compounds, which could have implications for health and disease prevention (Munteanu & Apetrei, 2021).

Photoprotective Groups in Synthesis

The use of photosensitive protecting groups in synthetic chemistry, including groups like 2-nitrobenzyl and 3-nitrophenyl, has shown promise for future applications. These protecting groups are used to control the reactivity of molecules during synthesis, indicating a potential application of complex compounds in the development of novel synthetic routes and materials. The development and application of such photolabile groups could be critical for synthesizing complex organic molecules with specific functions (Amit, Zehavi, & Patchornik, 1974).